2-Ethynyl-4'-methoxy-1,1'-biphenyl

• IUPAC Name: 1-ethynyl-2-(4-methoxyphenyl)benzene
• InChI: InChI=1S/C15H12O/c1-3-12-6-4-5-7-15(12)13-8-10-14(16-2)11-9-13/h1,4-11H,2H3
• InChI Key: HTNNWUTXJJHPCB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC=CC=C2C#C
• Molecular Formula: C15H12O
• Molecular Weight: 208.25 g/mol

Description

2-Ethynyl-4'-methoxy-1,1'-biphenyl is a useful research compound. Its molecular formula is C15H12O and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Photocatalysis : Alkyne-substituted compounds like 2-Ethynyl-4'-methoxy-1,1'-biphenyl have been used to synthesize ruthenium complexes, which demonstrate potential in photocatalyzing the oxidation of organic compounds (Davidson et al., 2015).

• Antibacterial Properties : Biphenyl compounds, similar in structure to 2-Ethynyl-4'-methoxy-1,1'-biphenyl, have been isolated from natural sources and shown to exhibit antibacterial activity (Khan & Shoeb, 1984).

• Biotransformation Studies : Research involving ethynyl-substituted biphenyls has explored their biotransformation into other compounds by rat hepatic microsomes, indicating a potential area for metabolic studies (McMahon et al., 1981).

• Organometallic Chemistry : The synthesis of dinuclear organometallic complexes incorporating Pt-ethynyl functionality, related to ethynyl-biphenyl compounds, has been explored for potential applications in sensing and fluorescence studies (Shanmugaraju et al., 2011).

• Material Science : Studies on coil-rod-coil molecules incorporating biphenyl groups connected with ethynyl bonds have revealed their ability to form supramolecular columnar nanostructures, which could have applications in material science and nanotechnology (Zhong et al., 2011).

• Medicinal Chemistry : Research on biphenyl compounds has contributed to the development of novel molecules with high affinity for opioid receptors, potentially useful in drug discovery (Wentland et al., 2012).

• DNA Interaction Studies : Derivatives of ethynyl-biphenyl have been investigated for their ability to intercalate into DNA, which is significant for understanding molecular interactions in biological systems and designing sensitive probes for DNA detection (Netz, 2012).

• Organic Synthesis : Ethynyl-biphenyl compounds have been utilized in various synthetic pathways, such as the preparation of cyclic hydroxamic acids and lactams, which are important in pharmaceutical chemistry (Hartenstein & Sicker, 1993).